7-Hydroxy-6-methoxydihydroflavonol
Overview
Description
7-Hydroxy-6-methoxydihydroflavonol is a chemical compound . It is a useful organic compound for research related to life sciences .
Synthesis Analysis
The synthesis of 7-Hydroxy-6-methoxydihydroflavonol involves a chemoselective 1,4-reduction of 4-chromenone and selective deprotection of 3-benzylidene-4-chromanone . A concise and efficient method for the synthesis of 7-hydroxy-6H-naphtho [2,3-c]coumarin using available 1- (2-hydroxyphenyl)-2-phenylethanone and Meldrum’s acid has been developed .Molecular Structure Analysis
The molecular structure of 7-Hydroxy-6-methoxydihydroflavonol is represented by the empirical formula C16H14O5 . Its molecular weight is 286.28 .Chemical Reactions Analysis
There is currently limited information available on the specific chemical reactions involving 7-Hydroxy-6-methoxydihydroflavonol .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Hydroxy-6-methoxydihydroflavonol include a density of 1.380±0.06 g/cm3, a boiling point of 546.1±50.0 °C, and a flash point of 208.4±23.6 °C .Scientific Research Applications
Natural Products Research
7-Hydroxy-6-methoxydihydroflavonol is a natural product derived from plant sources . It is used in the field of natural products research for the study of its properties and potential applications .
Metabolomics
This compound is used in metabolomics, a field of study that focuses on the chemical processes involving metabolites . Metabolomics can provide valuable insights into the metabolic status of an organism and can be used to study disease states, drug effects, and environmental influences .
Vitamins and Nutraceuticals
7-Hydroxy-6-methoxydihydroflavonol is also used in the study of vitamins and nutraceuticals . Nutraceuticals are products derived from food sources that provide extra health benefits, in addition to the basic nutritional value found in foods .
Antioxidant Properties
A study on Brazilian Red Propolis, which contains 7-Hydroxy-6-methoxydihydroflavonol, highlighted its strong antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2R,3R)-3,7-dihydroxy-6-methoxy-2-phenyl-2,3-dihydrochromen-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O5/c1-20-13-7-10-12(8-11(13)17)21-16(15(19)14(10)18)9-5-3-2-4-6-9/h2-8,15-17,19H,1H3/t15-,16+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUMFPOIJOXLCLA-JKSUJKDBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=O)C(C(O2)C3=CC=CC=C3)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C2C(=C1)C(=O)[C@@H]([C@H](O2)C3=CC=CC=C3)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301345719 |
Source
|
| Record name | 7-Hydroxy-6-methoxydihydroflavonol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301345719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Hydroxy-6-methoxydihydroflavonol | |
CAS RN |
34050-66-3 |
Source
|
| Record name | 7-Hydroxy-6-methoxydihydroflavonol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301345719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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